Cas no 1396859-37-2 (1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine)

1-(2,5-Dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine is a heterocyclic compound featuring a piperidine core functionalized with a 2,5-dimethylfuran-3-carbonyl group and a furan-2-ylmethylsulfanyl substituent. Its structural complexity offers potential utility in medicinal chemistry and material science, particularly due to the presence of furan and thioether moieties, which may enhance reactivity and binding affinity. The compound's modular design allows for further derivatization, making it a versatile intermediate in synthetic applications. Its stability under standard conditions and compatibility with common organic solvents facilitate handling in laboratory settings. Further studies may explore its pharmacological or catalytic properties, given the bioactivity often associated with furan and piperidine derivatives.

1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine structure

1396859-37-2 structure

Product Name:1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

CAS No:1396859-37-2

MF:C₁₈H₂₃NO₃S

MW:333.445123910904

CID:5365076

Update Time:2025-11-06

1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

- (2,5-dimethylfuran-3-yl)-[4-(furan-2-ylmethylsulfanylmethyl)piperidin-1-yl]methanone
- 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine
- Inchi： 1S/C18H23NO3S/c1-13-10-17(14(2)22-13)18(20)19-7-5-15(6-8-19)11-23-12-16-4-3-9-21-16/h3-4,9-10,15H,5-8,11-12H2,1-2H3
- InChI Key： ZBBNAZMGBUJKFB-UHFFFAOYSA-N
- SMILES： C(C1C=C(C)OC=1C)(N1CCC(CSCC2=CC=CO2)CC1)=O

1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6374-5492-2μmol	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	2μmol	$85.5	2023-09-09
Life Chemicals	F6374-5492-5μmol	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	5μmol	$94.5	2023-09-09
Life Chemicals	F6374-5492-10μmol	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	10μmol	$103.5	2023-09-09
Life Chemicals	F6374-5492-1mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	1mg	$81.0	2023-09-09
Life Chemicals	F6374-5492-2mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	2mg	$88.5	2023-09-09
Life Chemicals	F6374-5492-3mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	3mg	$94.5	2023-09-09
Life Chemicals	F6374-5492-4mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	4mg	$99.0	2023-09-09
Life Chemicals	F6374-5492-5mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	5mg	$103.5	2023-09-09
Life Chemicals	F6374-5492-10mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	10mg	$118.5	2023-09-09
Life Chemicals	F6374-5492-15mg	1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine	1396859-37-2	15mg	$133.5	2023-09-09

1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
4. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine

Introduction to 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1396859-37-2)

1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine, also known by its CAS number 1396859-37-2, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a furan moiety, and a sulfanyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine can be represented as follows: C₁₇H₂₀O₃S. The presence of the piperidine ring provides a flexible backbone that can adopt various conformations, which is crucial for its interaction with biological targets. The furan moieties and the sulfanyl group introduce additional functional groups that enhance the compound's pharmacological properties.

Recent studies have explored the potential of 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine has also shown potential as an antioxidant. Oxidative stress is a key factor in the development of many diseases, including neurodegenerative disorders and cardiovascular diseases. A study in the European Journal of Medicinal Chemistry demonstrated that this compound effectively scavenges free radicals and protects cells from oxidative damage. This dual mechanism of action—anti-inflammatory and antioxidant—positions it as a versatile therapeutic agent.

The pharmacokinetic properties of 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine have also been investigated. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its oral bioavailability is high, and it exhibits good stability in plasma, making it suitable for oral administration.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine. Preliminary results from Phase I trials have shown that it is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical evaluation.

In conclusion, 1-(2,5-dimethylfuran-3-carbonyl)-4-({[(furan-2-yl)methyl]sulfanyl}methyl)piperidine (CAS No. 1396859-37-2) is a promising compound with potential applications in the treatment of inflammatory and oxidative stress-related diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.